3-Bromo-5-iodo-2-methoxypyridin-4-amine
Overview
Description
“3-Bromo-5-iodo-2-methoxypyridin-4-amine” is a chemical compound with the molecular formula C6H6BrIN2O . It has a molecular weight of 328.93 . This compound is often used as a building block in organic synthesis.
Molecular Structure Analysis
The molecular structure of “3-Bromo-5-iodo-2-methoxypyridin-4-amine” includes a pyridine ring, which is a common scaffold in many drugs. The compound also contains bromine, iodine, and methoxy groups .Chemical Reactions Analysis
While specific chemical reactions involving “3-Bromo-5-iodo-2-methoxypyridin-4-amine” are not available, it’s worth noting that the boronic acid group in similar compounds can participate in various coupling reactions to create complex molecules.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Bromo-5-iodo-2-methoxypyridin-4-amine” include a molecular weight of 328.93 . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Palladium-Catalyzed Aminocarbonylation
The compound has been explored in the context of functionalizing pyridine derivatives via palladium-catalyzed reactions. For instance, aminocarbonylation reactions utilizing iodopyridines and bromopyridines in the presence of various amines, including amino acid methyl esters, have been demonstrated to afford corresponding amides with high yields. This showcases its utility in synthesizing amide functional groups, an essential component in many pharmaceuticals and organic materials (Takács et al., 2012).
Amination Reactions
The compound's reactivity in amination reactions, potentially involving pyridyne intermediates, highlights its versatility in organic synthesis. Research indicates that halopyridines, when reacted with potassium amide in liquid ammonia, undergo rearrangements leading to aminopyridines, illustrating a pathway for the synthesis of substituted pyridines through nucleophilic substitution mechanisms (Pieterse & Hertog, 2010).
Synthesis of Complex Organic Molecules
Additionally, the compound is used in the synthesis of complex organic molecules, such as highly functionalized 4-amino-2-(trifluoromethyl)-1H-pyrroles, demonstrating its role in constructing heterocyclic compounds with potential applications in medicinal chemistry and materials science (Zanatta et al., 2021).
Safety And Hazards
properties
IUPAC Name |
3-bromo-5-iodo-2-methoxypyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrIN2O/c1-11-6-4(7)5(9)3(8)2-10-6/h2H,1H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXWBCEIGPUSDDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1Br)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrIN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30737453 |
Source
|
| Record name | 3-Bromo-5-iodo-2-methoxypyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30737453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-iodo-2-methoxypyridin-4-amine | |
CAS RN |
1227268-98-5 |
Source
|
| Record name | 3-Bromo-5-iodo-2-methoxy-4-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1227268-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-5-iodo-2-methoxypyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30737453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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